Cas no 55816-17-6 (3-Methyl-4-decanol)

• Product Name: 3-Methyl-4-decanol
• CAS No: 55816-17-6
• Molecular Formula: C₁₁H₂₄O
• Molecular Weight: 172.30766
• CID: 89876
• PubChem ID: 143312

3-Methyl-4-decanol Properties

Names and Identifiers

• 3-Methyl-4-decanol
• Methyldecanolthreoerythro
• 3-methyldecan-4-ol
• 4-Decanol,3-methyl
• SBMFCRFCWMMVQC-UHFFFAOYSA-N
• 2-Butyl n-hexyl carbinol
• 3-Methyl-4-decanol, erythro + threo
• 3-Methyl-4-decanol, threo + erythro
• DTXSID70971218
• FT-0640340
• 55816-17-6
• SCHEMBL4651557
• MFCD00046702
• DB-052805

• MDL： MFCD00046702
• InChIKey： SBMFCRFCWMMVQC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H24O/c1-4-6-7-8-9-11(12)10(3)5-2/h10-12H,4-9H2,1-3H3
• SMILES： CCCCCCC(C(C)CC)O

Computed Properties

• Exact Mass: 172.18300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 172.183
• Heavy Atom Count: 12
• Complexity: 91
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 3.36380
• PSA: 20.23000
• Refractive Index: 1.435
• Boiling Point: 223°Cat760mmHg
• Flash Point: 99.2°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.826

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols